Cas no 52726-69-9 (Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester)
52726-69-9 structure
Product Name:Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
CAS No:52726-69-9
MF:C9H19O5P
MW:238.217924356461
CID:359012
PubChem ID:71365539
Update Time:2025-04-19
Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester
- butyl 3-dimethoxyphosphorylpropanoate
- 52726-69-9
- SCHEMBL15951775
- Butyl 3-(dimethoxyphosphoryl)propanoate
- DTXSID50788947
-
- Inchi: 1S/C9H19O5P/c1-4-5-7-14-9(10)6-8-15(11,12-2)13-3/h4-8H2,1-3H3
- InChI Key: AAXTXZGECJDLIB-UHFFFAOYSA-N
- SMILES: P(CCC(=O)OCCCC)(=O)(OC)OC
Computed Properties
- Exact Mass: 238.09707
- Monoisotopic Mass: 238.09701070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
52726-69-9 (Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester) Related Products
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